Cas no 687567-69-7 (3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
- Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-bromophenyl)-2-[[(2-chlorophenyl)methyl]thio]-6,7-dihydro-
- AKOS024585187
- 3-(4-bromophenyl)-2-[(2-chlorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- 3-(4-bromophenyl)-2-((2-chlorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- 3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
- F0579-0798
- 687567-69-7
-
- Inchi: 1S/C19H14BrClN2OS2/c20-13-5-7-14(8-6-13)23-18(24)17-16(9-10-25-17)22-19(23)26-11-12-3-1-2-4-15(12)21/h1-8H,9-11H2
- InChI Key: CWDNMFXYLRNZPU-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC=CC=C2Cl)N(C2=CC=C(Br)C=C2)C(=O)C2SCCC=2N=1
Computed Properties
- Exact Mass: 463.94195g/mol
- Monoisotopic Mass: 463.94195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 83.3Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 598.5±60.0 °C(Predicted)
- pka: -1.67±0.20(Predicted)
3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0579-0798-10μmol |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-25mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-50mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-5mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-1mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-10mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-30mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-2μmol |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-3mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0579-0798-100mg |
3-(4-bromophenyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
687567-69-7 | 90%+ | 100mg |
$248.0 | 2023-05-17 |
3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Related Literature
-
1. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
-
Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
Additional information on 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
Comprehensive Guide to 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS 687567-69-7)
The compound 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS 687567-69-7) represents an important heterocyclic molecule in modern pharmaceutical and materials chemistry. This thienopyrimidinone derivative has gained significant attention from researchers due to its unique structural features and potential applications in drug discovery programs.
With the increasing demand for small molecule therapeutics and kinase inhibitors in pharmaceutical research, compounds like 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one have become valuable building blocks. The presence of both bromophenyl and chlorophenyl substituents, along with the thienopyrimidinone core, creates multiple points for structural modification and optimization.
Recent literature searches reveal growing interest in thienopyrimidine derivatives as potential therapeutic agents, particularly in the areas of cancer research and inflammatory diseases. The 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl} substitution pattern on the thieno[3,2-d]pyrimidin-4-one scaffold offers unique electronic properties that may influence biological activity and pharmacokinetic parameters.
From a synthetic chemistry perspective, the thieno[3,2-d]pyrimidin-4-one core of CAS 687567-69-7 provides an excellent platform for further derivatization. Medicinal chemists frequently explore such scaffolds when developing protein kinase inhibitors or GPCR modulators, as evidenced by numerous patent applications and research publications in recent years.
The compound's structural features include a bromine atom at the para position of one phenyl ring and a chlorine-substituted benzylthio group at position 2 of the thienopyrimidinone system. These halogen atoms not only influence the molecule's electronic distribution but also serve as potential handles for further synthetic modifications through cross-coupling reactions or nucleophilic substitutions.
In material science applications, thienopyrimidinone derivatives like CAS 687567-69-7 have shown promise as organic semiconductors or photovoltaic materials. The extended π-conjugation system combined with the presence of heteroatoms makes these compounds interesting candidates for organic electronic devices.
Quality control of 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications, particularly in pharmaceutical development.
The stability profile of this compound under various conditions is an important consideration for researchers. Proper storage recommendations typically include protection from light and moisture at controlled temperatures, as the thienopyrimidinone core and halogen substituents may be sensitive to certain environmental factors.
Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for thienopyrimidinone derivatives. The development of catalyst systems and solvent-free conditions for preparing compounds like CAS 687567-69-7 represents an active area of research in academic and industrial laboratories.
From a commercial perspective, the demand for specialty heterocyclic compounds such as 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one continues to grow, driven by pharmaceutical research needs. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for development programs.
The intellectual property landscape surrounding thienopyrimidinone derivatives remains active, with numerous patents covering specific substitution patterns and therapeutic applications. Researchers working with CAS 687567-69-7 should conduct thorough patent searches to ensure freedom-to-operate in their specific applications.
In summary, 3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS 687567-69-7) represents a versatile building block with potential applications across multiple scientific disciplines. Its unique structural features continue to attract interest from researchers exploring new small molecule therapeutics, material science applications, and chemical biology tools.
687567-69-7 (3-(4-bromophenyl)-2-{(2-chlorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one) Related Products
- 2060034-96-8(5-Bromo-2-(furan-2-yl)-4-methylpyridine)
- 920379-41-5(N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide)
- 1379258-06-6(2-(3-amino-5-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)acetamide)
- 349489-07-2(2-(quinolin-3-yl)carbamoylbenzoic acid)
- 1337837-61-2(4-amino-4-(2,4,5-trimethylphenyl)butanoic acid)
- 1782382-81-3(1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine)
- 84257-50-1(N-(4-Formyl-3-methylphenyl)acetamide)
- 923515-41-7(1-(1-benzofuran-2-carbonyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)
- 50827-54-8(Sodium 2,4,6-Trimethylbenzenesulfinate)
- 389070-82-0(N-{5-(butylsulfanyl)-4-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}-2,4-dichlorobenzamide)



